Cas no 1444206-31-8 (Benzobthiophene-D6)

• Product Name: Benzobthiophene-D6
• CAS No: 1444206-31-8
• MF: C₈H₆S
• MW: 140.235210895538
• CID: 2085376
• Update Time: 2023-11-22

Benzobthiophene-D6 Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-D6
• 2,3,4,5,6,7-Hexadeuterio-1-benzothiophene
• Benzobthiophene-D6

• Inchi： 1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H/i1D,2D,3D,4D,5D,6D
• InChI Key： FCEHBMOGCRZNNI-MZWXYZOWSA-N
• SMILES： S1C([2H])=C([2H])C2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes